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Compound of Interest

Compound Name:
Tripropylene glycol monopropyl

ether

Cat. No.: B3317494 Get Quote

Tripropylene glycol monopropyl ether (TPM) is a slow-evaporating, low-odor solvent with

significant utility across various industrial sectors, most notably in coatings and cleaning

formulations. For researchers, scientists, and drug development professionals selecting

solvents, a thorough understanding of TPM's performance relative to its alternatives is crucial

for optimizing product efficacy and meeting regulatory requirements. This guide provides a

comparative analysis of TPM against other common solvents, supported by key physical and

chemical data, and outlines standard experimental protocols for performance evaluation.

While direct, side-by-side comparative experimental studies under identical conditions are not

readily available in the public domain, a comparison of the physical properties and known

performance characteristics of TPM and its alternatives can guide formulation decisions.

Physical and Chemical Properties: A Comparative
Overview
The selection of a solvent is often dictated by its physical and chemical properties. The

following table summarizes key data for Tripropylene glycol monopropyl ether and two

common alternatives: Dipropylene glycol n-butyl ether (DPnB), another P-series glycol ether,

and 2,2,4-trimethyl-1,3-pentanediol monoisobutyrate (Texanol™), a widely used ester alcohol

coalescent.
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Property
Tripropylene glycol
monopropyl ether
(TPM)

Dipropylene glycol
n-butyl ether
(DPnB)

Texanol™ (2,2,4-
Trimethyl-1,3-
pentanediol
monoisobutyrate)

CAS Number 96077-04-2 29911-28-2 25265-77-4

Molecular Weight 234.33 g/mol 190.28 g/mol 216.32 g/mol

Boiling Point 261 °C 222-232 °C 254 °C

Flash Point 113 °C (closed cup) 100 °C (closed cup) 120 °C (open cup)

Density (at 25 °C) 0.935 g/mL 0.913 g/mL 0.95 g/mL

Viscosity (at 25 °C) 6.3 cP 4.9 cP 13.5 cP

Surface Tension (at 25

°C)
29.8 dyn/cm 28.4 mN/m 28.9 dynes/cm

Water Solubility Soluble 4.5 wt% 0.1 %

Evaporation Rate (n-

butyl acetate = 1)
<0.01 0.006 0.002

Vapor Pressure (at 20

°C)

Low (data not

specified)
<0.04 mmHg 0.01 mmHg

Performance Characteristics and Applications
The distinct properties of these solvents translate to different performance advantages in

various applications.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3317494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic
Tripropylene glycol
monopropyl ether
(TPM)

Dipropylene glycol
n-butyl ether
(DPnB)

Texanol™

Primary Function
Co-solvent,

coalescing agent

Coalescing agent,

solvent
Coalescing agent

Key Applications
Water-based coatings,

cleaners

Coatings, cleaners,

printing inks
Latex paints

Performance

Highlights

Good solvency for a

range of resins, slow

evaporation rate.

Good coalescing

efficiency, enhances

flow and leveling.

High film integrity,

improves scrub

resistance and

washability.

Environmental Profile
Considered a low

VOC solvent.

Generally favorable

environmental profile.

Low VOC, readily

biodegradable.

Toxicology Low acute toxicity.[1] Low acute toxicity. Low toxicity.

Experimental Protocols
To facilitate the cross-validation of experimental results, detailed methodologies for key

performance indicators are essential. Below are summaries of standard protocols for evaluating

coalescing agent performance in coatings.

Minimum Film Formation Temperature (MFFT)
The Minimum Film Formation Temperature is a critical parameter for latex paints, indicating the

lowest temperature at which a continuous film can be formed.

Principle: A sample of the latex paint containing the coalescing agent is applied to a

temperature-gradient bar. The point on the bar where the film transitions from a continuous,

clear film to a cracked, opaque, or powdered film is visually determined, and the corresponding

temperature is recorded as the MFFT.

Apparatus:

MFFT bar with a temperature gradient
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Applicator for uniform film thickness

Cover to ensure a controlled atmosphere over the film

Procedure (based on ASTM D2354):

Calibrate the MFFT bar to ensure a stable and accurate temperature gradient.

Apply the paint formulation to the bar using the applicator to create a film of uniform

thickness.

Cover the bar to prevent rapid solvent loss and skinning.

Allow the film to dry.

Visually inspect the film to identify the point of failure (cracking or powdering).

Use the temperature scale on the bar to determine the MFFT at this point.

Scrub Resistance
Scrub resistance evaluates the durability of a paint film to repeated washing.

Principle: A cured paint film is subjected to a specified number of scrub cycles with a

standardized brush and abrasive medium. The number of cycles to failure (complete removal of

the paint film) is recorded.

Apparatus:

Scrub test machine

Standardized brush

Abrasive scrub medium

Test panels

Procedure (based on ASTM D2486):
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Apply the paint to a test panel at a specified thickness and allow it to cure under controlled

conditions.

Mount the panel in the scrub test machine.

Saturate the brush with the abrasive medium and place it on the paint film.

Start the machine and run for a predetermined number of cycles or until the paint film is worn

through.

Record the number of cycles to failure.

Visualizing Experimental Workflow
The following diagram illustrates a typical workflow for the comparative evaluation of coalescing

agents in a paint formulation.
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Coalescing Agent Evaluation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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